Cas no 477851-40-4 (Benzenepropanal, 4-methyl-beta-oxo-, alpha-(O-methyloxime) (9CI))

• Product Name: Benzenepropanal, 4-methyl-beta-oxo-, alpha-(O-methyloxime) (9CI)
• CAS No: 477851-40-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 832737
• Update Time: 2026-04-29

Benzenepropanal, 4-methyl-beta-oxo-, alpha-(O-methyloxime) (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 4-methyl-beta-oxo-, alpha-(O-methyloxime) (9CI)

Computed Properties

• Exact Mass: 191.095
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzenepropanal, 4-methyl-beta-oxo-, alpha-(O-methyloxime) (9CI)

Benzenepropanal, 4-methyl-beta-oxo-, alpha-(O-methyloxime) (9CI): A Comprehensive Overview

Benzenepropanal, 4-methyl-beta-oxo, and alpha-(O-methyloxime) are key structural components of the compound CAS No. 477851-40-4, which has garnered significant attention in recent biomedical research. This molecule represents a unique combination of functional groups that make it a compelling subject for investigation in various fields, including pharmacology, biochemistry, and medicinal chemistry.

The compound's structure features a benzenepropanal backbone with a 4-methyl-beta-oxo substituent and an alpha-(O-methyloxime) group. These structural elements endow the molecule with distinct reactive sites and binding properties, which are crucial for its potential applications in drug discovery and development. Recent studies have highlighted its role as a bioisostere in medicinal chemistry, where it can serve as a valuable template for designing novel therapeutic agents.

One of the most intriguing aspects of this compound is its ability to engage in hydrogen bonding and pi-pi interactions, which are critical for its biological activity. These properties make it a promising candidate for targeting enzyme active sites and other biological receptors. For instance, research has shown that the oxime group in this molecule can act as an effective inhibitor of certain enzymes, such as serine proteases, due to its ability to form stable covalent bonds with these enzymes.

Furthermore, the 4-methyl-beta-oxo substituent plays a pivotal role in modulating the compound's metabolic stability and pharmacokinetics. This group enhances the molecule's resistance to hydrolysis and oxidation, thereby improving its bioavailability. Such characteristics are essential for drugs, as they ensure that the therapeutic agent remains active in the body long enough to exert its desired effects.

Recent advancements in AI-driven drug discovery have also facilitated the identification of novel interactions involving this compound. Machine learning algorithms have been employed to predict its binding affinity to various protein targets, leading to the discovery of new potential uses in treating inflammatory diseases, cancer, and neurodegenerative disorders. These findings underscore the versatility of the molecule and its potential as a cornerstone in precision medicine.

Another area of active research is the exploration of this compound's role in antimicrobial therapy. Its unique structure allows it to disrupt bacterial cell walls and inhibit pathogenic enzymes, making it a viable candidate for developing new antibiotics. This is particularly relevant given the growing resistance of bacteria to conventional antimicrobial agents.

Moreover, the compound's ability to modulate oxidative stress pathways has drawn interest in the context of age-related diseases. By scavenging reactive oxygen species (ROS), this molecule may help mitigate the oxidative damage that contributes to conditions such as Alzheimer's disease, Parkinson's disease, and cardiovascular diseases.

In summary, Benzenepropanal, 4-methyl-beta-oxo-, alpha-(O-methyloxime) (9CI) is a multifaceted compound with a wide range of potential applications in the biomedical field. Its unique structural features and versatile biological activity make it an invaluable tool for researchers seeking to develop innovative therapies for various diseases.